N-{3-[methyl(methylsulfonyl)amino]phenyl}-1-benzofuran-2-carboxamide

• IUPAC Name: N-[3-[methyl(methylsulfonyl)amino]phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H16N2O4S/c1-19(24(2,21)22)14-8-5-7-13(11-14)18-17(20)16-10-12-6-3-4-9-15(12)23-16/h3-11H,1-2H3,(H,18,20)
• InChI Key: AWNKHCDOWCMIAK-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC(=C1)NC(=O)C2=CC3=CC=CC=C3O2)S(=O)(=O)C
• Molecular Formula: C17H16N2O4S
• Molecular Weight: 344.4 g/mol

Description

N-{3-[methyl(methylsulfonyl)amino]phenyl}-1-benzofuran-2-carboxamide is a synthetic compound that has been studied for its potential use as a therapeutic agent. It belongs to a class of compounds known as benzofuran derivatives and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of N-{3-[methyl(methylsulfonyl)amino]phenyl}-1-benzofuran-2-carboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response and cancer cell growth. It has also been shown to have antioxidant properties.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and cancer cell growth in vitro and in vivo. It has also been shown to improve cognitive function in animal models of Alzheimer's and Parkinson's diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[methyl(methylsulfonyl)amino]phenyl}-1-benzofuran-2-carboxamide in lab experiments is that it has been shown to have anti-inflammatory and anti-cancer properties. This makes it a potentially useful compound in the study of these diseases. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments involving this compound.

Future Directions

There are several future directions for the study of N-{3-[methyl(methylsulfonyl)amino]phenyl}-1-benzofuran-2-carboxamide. One direction is to further investigate its mechanism of action in order to better understand how it works. Another direction is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of N-{3-[methyl(methylsulfonyl)amino]phenyl}-1-benzofuran-2-carboxamide involves the reaction of 2-aminobenzonitrile with methylsulfonyl chloride to form 3-(methylsulfonyl)aniline. This compound is then reacted with 2-bromo-1-benzofuran to form this compound.

Scientific Research Applications

N-{3-[methyl(methylsulfonyl)amino]phenyl}-1-benzofuran-2-carboxamide has been studied for its potential use as a therapeutic agent in various scientific research studies. It has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.